N-(1-allyl-1H-tetraazol-5-yl)-N-(4-isopropylbenzyl)amine

• Molecular Formula: C14H19N5
• Molecular Weight: 257.33 g/mol
• IUPAC Name: N-[(4-propan-2-ylphenyl)methyl]-1-prop-2-enyltetrazol-5-amine
• InChI: InChI=1S/C14H19N5/c1-4-9-19-14(16-17-18-19)15-10-12-5-7-13(8-6-12)11(2)3/h4-8,11H,1,9-10H2,2-3H3,(H,15,16,18)
• InChI Key: XRJGBCCFHXCXAA-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CNC2=NN=NN2CC=C

Description

N-(1-allyl-1H-tetraazol-5-yl)-N-(4-isopropylbenzyl)amine, commonly known as ABT-594, is a synthetic compound that has been extensively studied for its analgesic properties. This compound was first synthesized in the mid-1990s and has since been the subject of numerous scientific studies. ABT-594 is a potent analgesic that acts on the nicotinic acetylcholine receptor, and its unique mechanism of action has led to significant interest in its potential therapeutic applications.

Mechanism of Action

ABT-594 acts on the nicotinic acetylcholine receptor, which is a type of receptor found in the nervous system. When ABT-594 binds to this receptor, it activates a signaling pathway that leads to the release of neurotransmitters, which in turn leads to pain relief. The unique mechanism of action of ABT-594 has led to significant interest in its potential therapeutic applications.
Biochemical and Physiological Effects:
ABT-594 has been shown to have potent analgesic effects in animal models of pain. The compound has also been shown to have anti-inflammatory effects, which may contribute to its analgesic properties. Additionally, ABT-594 has been shown to have anxiolytic and antidepressant effects, which may be related to its ability to modulate neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ABT-594 in laboratory experiments is its potent analgesic properties. This makes it an ideal compound for studying pain pathways and developing new pain therapies. However, the complex synthesis process and high cost of the compound may limit its use in some laboratory settings.

Future Directions

There are several potential future directions for research on ABT-594. One area of interest is the development of new pain therapies based on the compound's unique mechanism of action. Additionally, there is ongoing research on the use of ABT-594 in treating addiction and withdrawal symptoms associated with opioid use. Further studies are also needed to fully understand the biochemical and physiological effects of ABT-594 and its potential therapeutic applications.

Synthesis Methods

ABT-594 is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis process involves the use of specialized equipment and requires a high level of expertise. Due to the complexity of the process, the synthesis of ABT-594 is typically carried out in specialized research laboratories.

Scientific Research Applications

ABT-594 has been extensively studied for its analgesic properties, and its unique mechanism of action has led to significant interest in its potential therapeutic applications. The compound has been shown to be effective in treating various types of pain, including neuropathic pain and inflammatory pain. Additionally, ABT-594 has been studied for its potential use in treating addiction and withdrawal symptoms associated with opioid use.